1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis-

1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- is a chemical compound with the molecular formula $C_{19}H_{20}N_{4}O_{2}$ and a molecular weight of approximately 336.395 g/mol. It is identified by the CAS number 7417-99-4 and has a monoisotopic mass of 336.1586259. The compound features a unique structure characterized by two aziridinecarboxamide groups linked by a methylene bridge connecting two para-phenylene units. Its InChI Key is XECQDYXJWMHGBI-UHFFFAOYSA-N, which provides a standardized way to represent its chemical structure in databases.

• There is no information available on the mechanism of action of this specific compound in scientific literature.

• No data on safety hazards associated with this compound is found in scientific databases.
• As a general precaution, unknown compounds should be handled with care in a well-ventilated laboratory using appropriate personal protective equipment.

Future Research Directions

• Research on this specific compound may focus on:
  • Synthesis and development of efficient methods for its production [].
  • Investigation of its potential reactivity in various chemical transformations.
  • Exploration of its biological properties, if any.

Here's what we do know:

• Analytical Chemistry: One study describes a method for separating 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- using a technique called Reverse Phase High Performance Liquid Chromatography (RP-HPLC) []. This technique is commonly used to separate and identify components in mixtures.

The reactivity of 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- primarily involves nucleophilic substitution reactions typical of aziridine derivatives. The aziridine ring can undergo ring-opening reactions in the presence of nucleophiles, leading to various functionalized products. Furthermore, the carboxamide groups can participate in hydrolysis under acidic or basic conditions, resulting in the formation of corresponding acids and amines.

Synthesis of 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- can be achieved through several methods:

• Condensation Reactions: One common approach involves the condensation of appropriate amine precursors with carbonyl compounds to form the aziridine structure.
• Cyclization: The formation of the aziridine ring can be accomplished through cyclization reactions involving suitable substrates that contain both nitrogen and carbon functionalities.
• Crosslinking Agents: This compound is also noted for its role as a crosslinking agent in polymer chemistry, where it can be used to enhance the mechanical properties of polymers.

1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- is utilized in various applications:

• Crosslinking Agent: It serves as a crosslinking agent in polymer formulations, enhancing thermal stability and mechanical strength.
• Analytical Chemistry: The compound can be analyzed using high-performance liquid chromatography methods for purity assessment and impurity isolation.
• Pharmaceutical Research: Due to its potential biological activities, it is investigated for applications in drug development.

Interaction studies involving 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis- focus on its binding affinity with biological macromolecules such as proteins and nucleic acids. These studies aim to elucidate its mechanism of action as an anticancer agent or its role as an inhibitor in various biochemical pathways. Understanding these interactions is crucial for evaluating its therapeutic potential and safety profile.

Several compounds share structural similarities with 1-Aziridinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis-. Here are some notable examples:

Uniqueness: The unique methylene bridge linking two para-substituted phenyl rings distinguishes 1-Aziridinecarboxamide from other similar compounds. This structural feature may influence its physical properties and biological activities differently compared to its analogs.